Cas no 329709-97-9 (4-(5-Methylisoxazol-3-yl)amino-4-oxobutanoic acid)

• Product Name: 4-(5-Methylisoxazol-3-yl)amino-4-oxobutanoic acid
• CAS No: 329709-97-9
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD00175048
• CID: 4712788
• Update Time: 2023-11-22

4-(5-Methylisoxazol-3-yl)amino-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(5-methylisoxazol-3-yl)amino]-4-oxobutanoic acid
• 4-[(5-methyl-1,2-oxazol-3-yl)amino]-4-oxobutanoic acid
• BAS 03212204
• Maybridge1_006984
• Oprea1_753744
• Oprea1_309468
• HMS561F10
• STK395578
• ST50270961
• N-(5-Methyl-isoxazol-3-yl)-succinamic acid
• 4-[(5-methyl-3-isoxazolyl)amino]-4-oxobutanoic acid
• 3-[N-(5-methylisoxazol-3-yl)carbamoyl]propanoic acid
• butanoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-
• 4-(5-Methylisoxazol-3-yl)amino-4-oxobutanoic acid

• MDL： MFCD00175048
• Inchi： 1S/C8H10N2O4/c1-5-4-6(10-14-5)9-7(11)2-3-8(12)13/h4H,2-3H2,1H3,(H,12,13)(H,9,10,11)
• InChI Key： LJJUAFOQSYSMRE-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Topological Polar Surface Area: 92.4